BE“GHE Foundational & Exploratory

Check Availability & Pricing

Thermochemical Profile of 2,2,2-
Trichloroacetaldehyde Hydrate: A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2,2,2-Trichloroacetaldehyde
Compound Name:
hydrate

Cat. No. B7855138

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for 2,2,2-trichloroacetaldehyde hydrate, commonly known as chloral hydrate (CzH3Cl30z2).
The information is compiled from established chemical databases and scientific literature to
support research and development activities. This document presents quantitative data in
structured tables, details experimental methodologies, and includes visualizations of relevant
chemical and metabolic pathways.

Core Thermochemical Data

The key thermochemical parameters for 2,2,2-trichloroacetaldehyde hydrate are
summarized below. These values are essential for understanding the compound's stability,
reactivity, and energy profile.
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Thermochemical

Symbol Value Units
Property
Standard Enthalpy of
) ] AfH°(s) -555.66 kJ/mol kJ-mol-1
Formation (solid)
Enthalpy of Hydration
ArH° -51.76 + 0.08 kJ-mol-1

of Chloral

Note: The Standard Enthalpy of Formation for solid chloral hydrate was calculated based on

the experimentally determined enthalpy of hydration of liquid chloral and the standard

enthalpies of formation for liquid chloral and liquid water. Data for standard molar entropy (S°)

and heat capacity (Cp) for solid chloral hydrate are not readily available in the reviewed

literature.

Physical and Chemical Properties

A summary of the key physical and chemical properties of chloral hydrate is provided in the

table below.
Property Value
Molecular Formula C2HsCIs02
Molecular Weight 165.40 g/mol
Appearance Colorless, transparent, or white crystals[1]
Melting Point 57 °C
Boiling Point 98 °C (decomposes into chloral and water)[1]
Density 1.9081 g/cm?3 at 20 °CJ[1]

Solubility in Water

Very soluble[1]

Experimental Protocols

The determination of the thermochemical data presented in this guide relies on precise

experimental techniques, primarily calorimetry.
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Determination of the Enthalpy of Hydration of Chloral

The enthalpy of hydration of chloral to form chloral hydrate has been determined using solution
calorimetry. While the specific experimental details from the original studies by Pritchard and
Skinner (1950) are not fully detailed in the readily available literature, a general methodology
for such a measurement can be described.

Objective: To measure the heat released during the hydration of anhydrous chloral in an
aqueous solution to form chloral hydrate.

Apparatus:

Isothermal solution calorimeter

Stirring mechanism

Calibrated thermistor or thermometer

Glass ampoules for sample introduction

Data acquisition system
Procedure:

» Aknown volume of distilled water is placed in the reaction vessel of the calorimeter and
allowed to reach thermal equilibrium.

» A precisely weighed sample of anhydrous chloral is sealed in a thin-walled glass ampoule.
e The ampoule is submerged in the water within the calorimeter.

e Once the system has reached a stable baseline temperature, the ampoule is broken to
initiate the hydration reaction.

e The temperature change of the solution is meticulously recorded until a new stable final
temperature is reached.
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e The calorimeter is calibrated by introducing a known amount of electrical energy and
measuring the corresponding temperature rise to determine the heat capacity of the system.

» The enthalpy of hydration is calculated from the observed temperature change, the heat
capacity of the calorimeter and its contents, and the moles of chloral reacted.

The following diagram illustrates the general workflow for a solution calorimetry experiment.
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Experimental Workflow: Solution Calorimetry
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Metabolic Pathway of Chloral Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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